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Compound of Interest

Compound Name: CellTracker Blue CMF2HC Dye

Cat. No.: B8470942 Get Quote

CellTracker™ Blue CMF2HC (4-chloromethyl-6,8-difluoro-7-hydroxycoumarin) is a fluorescent

probe designed for long-term cell tracking. Its entry into living cells is a two-stage process

rooted in its chemical design.

Passive Diffusion Across the Cell Membrane: The probe is engineered to be membrane-

permeant, allowing it to freely diffuse across the lipid bilayer of live cells into the cytoplasm.

[1][2][3][4] This process does not require active transport machinery and is driven by the

concentration gradient.

Intracellular Reaction and Retention: Once inside the cell, the mildly thiol-reactive

chloromethyl group on the CMF2HC molecule reacts with intracellular components.[2][4] This

reaction is primarily with thiol groups found on proteins and peptides, most notably

glutathione (GSH).[1][2][4] The conjugation is believed to be mediated by the ubiquitous

enzyme glutathione S-transferase (GST).[1][2][4] This reaction forms a covalent, cell-

impermeant fluorescent adduct.[1][2] This new, larger molecule is trapped within the cell,

unable to pass back across the cell membrane, ensuring stable, long-term labeling for at

least 72 hours and through multiple cell divisions.[1][5]

The fluorescence of CellTracker™ Blue CMF2HC does not require enzymatic cleavage for

activation, unlike probes such as CMFDA.[5] The resulting cytoplasmic staining is uniform and

brightly fluorescent at physiological pH.[5]
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The following tables summarize the key physical and spectral properties of CellTracker™ Blue

CMF2HC, along with recommended concentrations for experimental use.

Table 1: Physical and Spectral Properties

Property Value Source

Molecular Formula C₁₀H₅ClF₂O₃ [6]

Molecular Weight 246.6 g/mol [4][5]

Excitation (Max) 371 nm [1][4][5]

Emission (Max) 464 nm [1][4][5]

| Solvent for Stock | Anhydrous DMSO |[5] |

Table 2: Recommended Experimental Concentrations

Application
Recommended Working
Concentration

Source

Stock Solution 10 mM [5]

Long-Term Staining (>3 days) 5–25 µM [1][5]

Rapidly Dividing Cells 5–25 µM [5]

Short-Term Experiments (e.g.,

viability)
0.5–5 µM [1][5]

| Incubation Time | 15–45 minutes |[1][5] |

Experimental Protocols
The following are generalized protocols for labeling adherent cells and cells in suspension.

Optimization may be required depending on the specific cell type.

Reagent Preparation
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Warm the Vial: Before opening, allow the lyophilized CellTracker™ Blue CMF2HC vial to

warm to room temperature.[5]

Prepare Stock Solution: Dissolve the lyophilized product in high-quality, anhydrous

dimethylsulfoxide (DMSO) to a final concentration of 10 mM.[5]

Prepare Working Solution: Dilute the 10 mM stock solution to the desired final working

concentration (e.g., 0.5–25 µM) in serum-free medium.[5] It is critical to use serum-free

medium for this step, as serum components can react with the dye.

Pre-warm Solution: Warm the final working solution to 37°C before applying it to the cells.[5]

Protocol for Adherent Cells
Cell Culture: Grow adherent cells on coverslips or in an appropriate culture vessel.

Remove Media: Aspirate the culture medium from the cells.

Add Working Solution: Gently add the pre-warmed CellTracker™ Working Solution to the

cells.[5]

Incubate: Incubate the cells for 15–45 minutes under normal growth conditions (e.g., 37°C,

5% CO₂).[5]

Wash: Remove the working solution and replace it with fresh, pre-warmed culture medium of

choice.

Image: Image the labeled cells using filters appropriate for the probe's excitation and

emission spectra (Ex/Em: ~371/464 nm).[5]

Protocol for Cells in Suspension
Harvest Cells: Harvest the cells by centrifugation and aspirate the supernatant.[5]

Resuspend: Gently resuspend the cell pellet in the pre-warmed CellTracker™ Working

Solution.[5]
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Incubate: Incubate the cell suspension for 15–45 minutes under growth conditions

appropriate for the cell type.[5]

Wash: Centrifuge the labeled cells, remove the supernatant containing the working solution,

and resuspend the cells in fresh culture media.[5]

Final Preparation: Dispense the labeled cells into the desired culture vessel or onto a slide

for imaging.[5]

Image: Image the cells using the appropriate filters (Ex/Em: ~371/464 nm).[5]

Visualizations
Mechanism of Cellular Uptake and Retention
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Caption: Mechanism of CellTracker™ Blue CMF2HC entry and retention.

General Experimental Workflow
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1. Prepare 10 mM Stock Solution
(Lyophilized Dye + DMSO)

2. Prepare Working Solution
(Stock + Serum-Free Medium)

4. Incubate Cells with Dye
(15-45 min at 37°C)

3. Prepare Cells
(Adherent or Suspension)

5. Wash and Replace Medium

6. Image Cells
(Ex/Em: ~371/464 nm)

Click to download full resolution via product page

Caption: Standard workflow for labeling cells with CellTracker™ Blue CMF2HC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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